Cas no 87762-71-8 (Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester
• CAS No: 87762-71-8
• MF: C₁₂H₁₉O₄PS
• MW: 290.315623521805
• CID: 652593
• PubChem ID: 71412171
• Update Time: 2025-04-19

Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(3-methylphenyl)sulfinylmethyl]-, diethyl ester
• 1-(diethoxyphosphorylmethylsulfinyl)-3-methylbenzene
• 87762-71-8
• Diethyl [(3-methylbenzene-1-sulfinyl)methyl]phosphonate
• DTXSID70831742

• Inchi： 1S/C12H19O4PS/c1-4-15-17(13,16-5-2)10-18(14)12-8-6-7-11(3)9-12/h6-9H,4-5,10H2,1-3H3
• InChI Key： JBPLDFWXQYYKLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(CP(=O)(OCC)OCC)=O

Computed Properties

• Exact Mass: 290.07416725g/mol
• Monoisotopic Mass: 290.07416725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų